4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 4-methyl-2-[(5-methylfuran-2-yl)methylamino]pentan-1-ol
• InChI: InChI=1S/C12H21NO2/c1-9(2)6-11(8-14)13-7-12-5-4-10(3)15-12/h4-5,9,11,13-14H,6-8H2,1-3H3
• InChI Key: PLZKPCXUUSILLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(CC(C)C)CO

Description

4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol is a secondary alcohol with a branched aliphatic chain and a substituted amino group. Its structure features a pentan-1-ol backbone with a methyl group at position 4 and an amino group at position 2, which is further substituted with a (5-methylfuran-2-yl)methyl moiety. This compound is of interest in medicinal chemistry and materials science due to its hybrid hydrophobic (methyl groups) and polar (alcohol, amine, furan) functionalities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds in the presence of an acid catalyst.

Introduction of the Amino Group: The amino group can be introduced via reductive amination, where an aldehyde or ketone reacts with an amine in the presence of a reducing agent such as sodium cyanoborohydride.

Addition of the Hydroxyl Group: The hydroxyl group can be introduced through a nucleophilic substitution reaction, where a halogenated precursor reacts with a hydroxide ion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient mixing and heat transfer. Catalysts and solvents are chosen to optimize yield and purity while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate).

Reduction: The furan ring can be reduced to a tetrahydrofuran ring using hydrogenation catalysts like Pd/C (Palladium on carbon).

Substitution: The amino group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: PCC, KMnO4, or CrO3 (Chromium trioxide) in an acidic medium.

Reduction: H2 gas with Pd/C or LiAlH4 (Lithium aluminium hydride) in an inert solvent.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like NaOH (Sodium hydroxide).

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of tetrahydrofuran derivatives.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, or metabolism.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol, allowing for comparative analysis of physicochemical properties, synthesis, and applications:

4-Methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol

• Substituent : Cyclohexyl group instead of furan.
• Molecular Formula: C₁₃H₂₇NO (vs. C₁₂H₂₁NO₂ for the target compound).
• Safety data indicate restricted use in R&D under supervision, suggesting higher toxicity or reactivity than furan-containing analogs .

4-Methyl-1-phenylpentan-2-ol

• Substituent: Phenyl group instead of amino-furan.
• Molecular Formula: C₁₂H₁₈O (vs. C₁₂H₂₁NO₂).
• Key Differences: The absence of an amino group reduces basicity and hydrogen-bonding capacity. The phenyl group increases aromatic π-π interactions, which may enhance stability in hydrophobic environments .

4-Methyl-2-[(5-methylhexan-2-yl)amino]pentan-1-ol

• Substituent : Branched alkyl chain (5-methylhexan-2-yl) instead of furan.
• Molecular Formula: C₁₃H₂₉NO (MW 215.38) vs. C₁₂H₂₁NO₂ (MW 211.3).
• Key Differences: The alkyl chain increases hydrophobicity, likely reducing aqueous solubility compared to the furan derivative. Limited hazard data suggest lower reactivity than cyclohexyl or furan analogs .

4-Methyl-2-pentanol

• Structure: Simpler alcohol without amino or furan groups.
• Molecular Formula : C₆H₁₄O (MW 102).
• Key Differences :
  • Lower molecular weight and absence of functional groups result in higher volatility (boiling point ~132°C) and lower polarity .

Comparative Data Table

Compound Name	Molecular Formula	MW	Substituent Type	Key Properties
4-Methyl-2-{[(5-methylfuran-2-yl)methyl]amino}pentan-1-ol	C₁₂H₂₁NO₂	211.3	Furan + amino	Moderate polarity, H-bond donor/acceptor
4-Methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol	C₁₃H₂₇NO	213.4	Cyclohexyl + amino	High lipophilicity, restricted use
4-Methyl-1-phenylpentan-2-ol	C₁₂H₁₈O	178.3	Phenyl	Aromatic interactions, low basicity
4-Methyl-2-[(5-methylhexan-2-yl)amino]pentan-1-ol	C₁₃H₂₉NO	215.4	Alkyl + amino	High hydrophobicity, limited hazards
4-Methyl-2-pentanol	C₆H₁₄O	102.2	None (simple alcohol)	Volatile, low polarity

Research Findings and Implications

• Synthesis : The target compound’s furan-amine substitution requires specialized coupling agents (e.g., KH/MeI in THF for similar amines ), whereas alkyl analogs are synthesized via simpler alkylation.
• Reactivity : Furan rings may undergo electrophilic substitution, contrasting with cyclohexyl or alkyl groups’ inertness. This could limit applications in oxidative environments.
• Safety : Cyclohexyl derivatives are classified as hazardous under R&D conditions , whereas alkyl and furan analogs show fewer restrictions .